Cas no 2229687-91-4 (3,3-dimethyloct-4-en-1-amine)

• Product Name: 3,3-dimethyloct-4-en-1-amine
• CAS No: 2229687-91-4
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6593379
• PubChem ID: 165978239
• Update Time: 2025-10-28

3,3-dimethyloct-4-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyloct-4-en-1-amine
• EN300-1789403
• 2229687-91-4

• Inchi： 1S/C10H21N/c1-4-5-6-7-10(2,3)8-9-11/h6-7H,4-5,8-9,11H2,1-3H3/b7-6+
• InChI Key： OSCGNNGDYARRHG-VOTSOKGWSA-N
• SMILES： NCCC(/C=C/CCC)(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-dimethyloct-4-en-1-amine

Introduction to 3,3-Dimethyloct-4-en-1-amine (CAS No. 2229687-91-4)

3,3-Dimethyloct-4-en-1-amine (CAS No. 2229687-91-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its branched alkyl chain with a double bond at the fourth position and two methyl groups at the third carbon atom, which imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3,3-dimethyloct-4-en-1-amine is C₁₀H₂₁N, and its molecular weight is approximately 155.3 g/mol. The compound is a colorless liquid with a mild amine odor and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its boiling point is around 170°C at atmospheric pressure, and it has a density of approximately 0.78 g/cm³ at room temperature.

In the realm of pharmaceutical research, 3,3-dimethyloct-4-en-1-amine has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives of 3,3-dimethyloct-4-en-1-amine that exhibited potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation in animal models without significant side effects, making them potential candidates for further clinical development.

Beyond pharmaceutical applications, 3,3-dimethyloct-4-en-1-amine has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional polymers and coatings. A study published in the Journal of Polymer Science in 2021 demonstrated the successful incorporation of 3,3-dimethyloct-4-en-1-amine into polymer matrices to enhance their mechanical properties and thermal stability. The resulting polymers exhibited improved tensile strength and resistance to degradation under harsh environmental conditions.

In the field of chemical synthesis, 3,3-dimethyloct-4-en-1-amine serves as a versatile starting material for the preparation of complex organic molecules. Its reactivity with various functional groups allows for the synthesis of a wide range of derivatives through methods such as alkylation, acylation, and condensation reactions. A notable example is its use in the synthesis of chiral intermediates for pharmaceuticals, where its branched structure and double bond provide multiple points for stereochemical control.

The safety profile of 3,3-dimethyloct-4-en-1-amine has been extensively studied to ensure its safe handling and use in laboratory settings. It is important to note that while the compound is generally considered safe when proper precautions are taken, it should be handled with care due to its amine functionality, which can cause irritation to the eyes and skin. Safety data sheets (SDS) are available for reference to ensure compliance with regulatory guidelines.

In conclusion, 3,3-dimethyloct-4-en-1-amine (CAS No. 2229687-91-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable intermediate in the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.